![molecular formula C21H22N4O B4284928 N-1-naphthyl-4-(4-pyridinylmethyl)-1-piperazinecarboxamide](/img/structure/B4284928.png)
N-1-naphthyl-4-(4-pyridinylmethyl)-1-piperazinecarboxamide
Description
This analysis focuses on the chemical compound "N-1-naphthyl-4-(4-pyridinylmethyl)-1-piperazinecarboxamide," exploring its synthesis, molecular structure, chemical reactions, physical and chemical properties. The compound is of interest due to its structural uniqueness and potential applications in various fields of chemistry and materials science.
Synthesis Analysis
The synthesis of similar compounds involves complex reactions such as the reaction of N-1-Naphthyl-3-oxobutanamide with arylidinecyanothioacetamide to yield various derivatives, including pyridine-2(1H)-thiones and thieno[2,3-b]pyridine derivatives, showcasing the versatility in synthetic pathways for creating complex molecules (Hussein et al., 2009).
Molecular Structure Analysis
The molecular interaction of similar compounds, such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with receptors, is studied using techniques like AM1 molecular orbital method, indicating the importance of molecular conformation in biological activity (Shim et al., 2002).
Chemical Reactions and Properties
Chemical reactions involving these compounds can lead to a variety of products depending on the reaction conditions and reactants used. For instance, the scalable and facile synthesis of N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride showcases the adaptability of these compounds in chemical synthesis (Wei et al., 2016).
Physical Properties Analysis
The physical properties, such as melting points, solubility, and crystalline structure, are crucial for understanding the compound's behavior in different environments. These properties are typically determined through empirical research and contribute to the compound's application potential.
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for forming derivatives, are essential for practical applications. For instance, the synthesis and properties of novel polycyanurates derived from similar compounds reveal insights into the material's stability and potential uses (Patel & Patel, 2006).
properties
IUPAC Name |
N-naphthalen-1-yl-4-(pyridin-4-ylmethyl)piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O/c26-21(23-20-7-3-5-18-4-1-2-6-19(18)20)25-14-12-24(13-15-25)16-17-8-10-22-11-9-17/h1-11H,12-16H2,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYOKCZYTPNHKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=NC=C2)C(=O)NC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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